![molecular formula C18H16N4O3S B5567007 1-[1-(1,3-benzodioxol-5-yl)-3-(2-thienylmethyl)-1H-1,2,4-triazol-5-yl]cyclopropanecarboxamide](/img/structure/B5567007.png)
1-[1-(1,3-benzodioxol-5-yl)-3-(2-thienylmethyl)-1H-1,2,4-triazol-5-yl]cyclopropanecarboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
1-[1-(1,3-benzodioxol-5-yl)-3-(2-thienylmethyl)-1H-1,2,4-triazol-5-yl]cyclopropanecarboxamide is a useful research compound. Its molecular formula is C18H16N4O3S and its molecular weight is 368.4 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 368.09431156 g/mol and the complexity rating of the compound is 561. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Synthesis and Structural Analysis
Synthesis Techniques
A study by Pokhodylo, Slyvka, and Pavlyuk (2021) describes the synthesis and crystal structure analysis of a compound from a 1H-1,2,3-triazole-4-carboxamide library, which shares structural motifs with the compound , highlighting a method for anticancer activity screening (Pokhodylo, Slyvka, & Pavlyuk, 2021). The synthesis involves a two-step process, including a Dimroth reaction and amidation, underscoring the compound's potential in cancer research applications.
Crystal and Molecular Structures
Research by Boechat et al. (2010) on two triazole derivatives, including 4-cyclopropyl-4,5-dihydro-1H-1,2,3-triazole, presents detailed crystal and molecular structure analyses. These studies provide insights into the molecular interactions and stabilization mechanisms, which are crucial for understanding the compound's behavior in different environments (Boechat et al., 2010).
Potential Applications
Anticancer Activity
The aforementioned study by Pokhodylo, Slyvka, and Pavlyuk also delves into the anticancer screening potential of synthesized compounds. This suggests that similar structural compounds, including the one , could be explored for their efficacy in cancer treatment research.
Materials Science
Ueda and Sugiyama (1994) describe the synthesis of ordered polyamide through direct polycondensation involving monomers with structural similarity to the compound of interest. This process, yielding materials with inherent viscosities, points towards applications in the development of new materials with potential use in various industries (Ueda & Sugiyama, 1994).
Chemical Synthesis and Reactivity
Studies like the one conducted by Farag, Dawood, and Kandeel (1996) on the synthesis and reactivity of 3-(benzothiazol-2-yl)-3-oxopropanenitrile offer a glimpse into the chemical behavior of related compounds. Such research is foundational for developing novel synthetic routes and understanding the reactivity of complex molecules, which could lead to new drugs or materials (Farag, Dawood, & Kandeel, 1996).
properties
IUPAC Name |
1-[2-(1,3-benzodioxol-5-yl)-5-(thiophen-2-ylmethyl)-1,2,4-triazol-3-yl]cyclopropane-1-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H16N4O3S/c19-16(23)18(5-6-18)17-20-15(9-12-2-1-7-26-12)21-22(17)11-3-4-13-14(8-11)25-10-24-13/h1-4,7-8H,5-6,9-10H2,(H2,19,23) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JYXUHBAMYOIMGB-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC1(C2=NC(=NN2C3=CC4=C(C=C3)OCO4)CC5=CC=CS5)C(=O)N |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H16N4O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
368.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.